Cas no 1421445-75-1 (methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate)

Methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate is a heterocyclic compound featuring a fused thienopyridine core linked to a chromene carbonyl moiety. Its unique structure combines electron-rich aromatic systems with a flexible bicyclic framework, making it a versatile intermediate in medicinal chemistry and materials science. The presence of both ester and ketone functional groups enhances its reactivity, facilitating further derivatization. This compound exhibits potential as a precursor for bioactive molecules, particularly in the development of kinase inhibitors or fluorescent probes due to its conjugated π-system. Its synthetic utility is underscored by the stability of the thienopyridine scaffold and the tunability of the chromene carbonyl group.

methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate structure

1421445-75-1 structure

Product Name:methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate

CAS No:1421445-75-1

MF:C₁₉H₁₅NO₅S

MW:369.391103982925

CID:5364886

Update Time:2025-10-12

methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4,5,6,7-tetrahydro-5-[(4-oxo-4H-1-benzopyran-2-yl)carbonyl]thieno[3,2-c]pyridine-4-carboxylate
- methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate
- Inchi： 1S/C19H15NO5S/c1-24-19(23)17-12-7-9-26-16(12)6-8-20(17)18(22)15-10-13(21)11-4-2-3-5-14(11)25-15/h2-5,7,9-10,17H,6,8H2,1H3
- InChI Key： LPEGFCKXHSVUNQ-UHFFFAOYSA-N
- SMILES： C1(C(OC)=O)N(C(C2OC3=CC=CC=C3C(=O)C=2)=O)CCC2SC=CC1=2

Experimental Properties

Density: 1.438±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 569.9±50.0 °C(Predicted)
pka: -3.04±0.40(Predicted)

methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6381-3396-2μmol	methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate	1421445-75-1	2μmol	$57.0	2023-09-09
Life Chemicals	F6381-3396-5μmol	methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate	1421445-75-1	5μmol	$63.0	2023-09-09
Life Chemicals	F6381-3396-10μmol	methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate	1421445-75-1	10μmol	$69.0	2023-09-09
Life Chemicals	F6381-3396-20μmol	methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate	1421445-75-1	20μmol	$79.0	2023-09-09
Life Chemicals	F6381-3396-1mg	methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate	1421445-75-1	1mg	$54.0	2023-09-09
Life Chemicals	F6381-3396-2mg	methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate	1421445-75-1	2mg	$59.0	2023-09-09
Life Chemicals	F6381-3396-3mg	methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate	1421445-75-1	3mg	$63.0	2023-09-09
Life Chemicals	F6381-3396-4mg	methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate	1421445-75-1	4mg	$66.0	2023-09-09
Life Chemicals	F6381-3396-5mg	methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate	1421445-75-1	5mg	$69.0	2023-09-09
Life Chemicals	F6381-3396-10mg	methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate	1421445-75-1	10mg	$79.0	2023-09-09

methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate Related Literature

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Additional information on methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate

Research Brief on Methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate (CAS: 1421445-75-1)

The compound methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate (CAS: 1421445-75-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The chromene and thienopyridine moieties in its structure are known to interact with key amino acid residues in the ATP-binding sites of various kinases, making it a valuable candidate for targeting cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate has shown potential as an anti-inflammatory agent. Research conducted by Zhang et al. (2024) revealed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This effect is mediated through the modulation of the NF-κB signaling pathway, suggesting its utility in treating chronic inflammatory conditions.

The synthesis of this compound has also been a focal point of recent investigations. A novel, high-yield synthetic route was reported in Organic Letters (2023), which employs a one-pot multicomponent reaction involving a chromene-2-carbaldehyde derivative, a thienopyridine ester, and a catalytic amount of palladium. This method not only improves the overall yield but also reduces the environmental impact compared to traditional synthetic approaches.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate exhibits moderate bioavailability and rapid metabolism in vivo. Current research efforts are directed at optimizing its pharmacokinetic profile through structural modifications and formulation strategies.

In conclusion, methyl 5-(4-oxo-4H-chromene-2-carbonyl)-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate represents a versatile and pharmacologically active compound with significant potential in drug discovery. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its therapeutic applications in preclinical models.